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Compound of Interest

Compound Name: Lubrol WX

CAS No.: 11138-41-3

Cat. No.: B1174942

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of Lubrol WX, a common nonionic surfactant used

in various laboratory applications. Adherence to these procedures is critical for personnel

safety and environmental protection.

Immediate Safety and Handling Precautions
Lubrol WX, also known by synonyms such as Lubrol 17A17, Lubrol W1, is classified as

harmful if swallowed and causes serious eye irritation.[1] It is also considered slightly

hazardous to water, and large quantities should not be allowed to reach ground water, water

courses, or sewage systems.[1]

Personal Protective Equipment (PPE):

Before handling Lubrol WX, ensure the following PPE is worn:

Eye Protection: Safety glasses or goggles are mandatory to prevent eye irritation.[1]
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Hand Protection: Chemical-resistant gloves are required. The exact breakthrough time of the

glove material should be confirmed with the manufacturer.[1]

Body Protection: A lab coat or other protective clothing should be worn.[1]

Respiratory Protection: If working in an area with insufficient ventilation or potential for

aerosolization, a short-term filter device (Filter P2) may be necessary.[1]

Step-by-Step Disposal Procedure
Disposal of Lubrol WX and its containers must be conducted in accordance with official

regulations.[1] The following steps provide a general guideline; however, always consult your

institution's specific waste disposal protocols.

Containment: In case of a spill, contain the material using a non-combustible absorbent

material such as sand, earth, vermiculite, or diatomaceous earth.[2][3][4] Prevent the spill

from entering sewers, water courses, or confined areas.[2][3][4]

Collection: Carefully collect the spilled material and absorbent into a designated, labeled

waste container.[2][3][4]

Waste Classification: Unused Lubrol WX and contaminated materials should be treated as

chemical waste.

Engage a Licensed Waste Disposal Contractor: The disposal of chemical waste, including

Lubrol WX, must be handled by a licensed waste disposal contractor.[2][3][4][5] Do not

attempt to dispose of this chemical through standard laboratory drains or as general waste.

Container Disposal: Empty containers must be disposed of according to official regulations.

[1] They should be properly sealed and handed over to the licensed waste disposal

contractor.

Quantitative Data Summary
While specific quantitative limits for disposal are not detailed in the available safety data

sheets, the following hazard classifications are important for waste profiling:
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Hazard
Classification

Regulation Code Description

Acute Toxicity (Oral)
Regulation (EC) No

1272/2008
Acute Tox. 4

H302: Harmful if

swallowed[1]

Serious Eye

Damage/Eye Irritation

Regulation (EC) No

1272/2008
Eye Irrit. 2

H319: Causes serious

eye irritation[1]

Water Hazard Class German Regulation 1
Slightly hazardous for

water[1]

Experimental Workflow and Disposal Logic
The following diagram illustrates the logical workflow from the use of Lubrol WX in an

experiment to its final disposal.
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Caption: Disposal workflow for Lubrol WX from laboratory use to final disposal.
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This guide is intended to provide foundational information for the safe disposal of Lubrol WX.

Always refer to the specific Safety Data Sheet (SDS) for the product you are using and consult

with your institution's Environmental Health and Safety (EHS) department for detailed protocols

and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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